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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B7796855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety information for

handling lactose octaacetate. The information is compiled from various safety data sheets and

research articles to ensure a comprehensive understanding for laboratory and drug

development professionals.

Chemical and Physical Properties
Lactose octaacetate is a derivative of lactose, appearing as a white to off-white crystalline

solid. Its physical and chemical properties are summarized in the table below.

Property Value References

Chemical Formula C28H38O19

Molecular Weight 678.59 g/mol

Appearance White to off-white solid

Melting Point 75-78 °C

Solubility
Soluble in DCM, DMF, DMSO,

EtOAc, MeOH

Storage Temperature 2-8°C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7796855?utm_src=pdf-interest
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Toxicological Information
According to available safety data sheets, lactose octaacetate is not classified as a hazardous

substance. However, its toxicological properties have not been fully investigated.

Acute Toxicity:

No specific LD50 data for lactose octaacetate is readily available. For the related

compound lactose, the oral LD50 in rats is reported to be >10 g/kg.

Cytotoxicity:

Studies have shown that lactose octaacetate exhibits low cytotoxicity against Madin-Darby

bovine kidney (MDBK), human epithelial type 2 (Hep-2), and Madin-Darby canine kidney

(MDCK) cell lines[1][2].

Irritation:

Skin Irritation: May cause slight irritation in highly sensitive individuals.

Eye Irritation: May cause mechanical irritation.

Inhalation: Inhalation of dust may irritate the throat.

Ingestion: Ingestion of large quantities may cause abdominal irritation.

Experimental Protocols
Cytotoxicity Assays (MTT and LDH Assays)
The following is a generalized protocol for assessing the cytotoxicity of lactose octaacetate
based on commonly used methods mentioned in the literature[3][4].

Objective: To determine the effect of lactose octaacetate on the viability and membrane

integrity of cultured mammalian cells.

Methodologies:

Cell Culture: MDBK, Hep-2, or MDCK cells are cultured in appropriate media and conditions.
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Treatment: Cells are seeded in multi-well plates and exposed to various concentrations of

lactose octaacetate for a specified period (e.g., 24 hours).

MTT Assay (Cell Viability):

After treatment, the medium is replaced with a fresh medium containing 3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

Cells are incubated to allow for the conversion of MTT to formazan crystals by

metabolically active cells.

The formazan crystals are dissolved in a solubilization solution (e.g., isopropanol).

The absorbance is measured at a specific wavelength to determine the relative cell

viability compared to untreated controls.

LDH Assay (Cell Membrane Integrity):

After treatment, the culture supernatant is collected.

The activity of lactate dehydrogenase (LDH) released from damaged cells into the

supernatant is measured using a commercially available LDH cytotoxicity assay kit.

The absorbance is read at a specific wavelength to quantify the amount of LDH release,

which is proportional to the level of cell membrane damage.

Skin Irritation Test (In Vitro - Reconstructed Human
Epidermis Test - OECD 439)
The following is a generalized protocol for an in-vitro skin irritation test. Specific studies on

lactose octaacetate are not available.

Objective: To assess the potential of lactose octaacetate to cause skin irritation.

Methodology:

Test System: A reconstructed human epidermis model is used.
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Application: A precise amount of lactose octaacetate is applied topically to the surface of

the skin tissue.

Incubation: The treated tissue is incubated for a defined period.

Viability Assessment: After incubation, the tissue viability is determined using the MTT assay.

A reduction in tissue viability below a certain threshold indicates a potential for skin

irritation[5][6].

Eye Irritation Test (In Vitro - Bovine Corneal Opacity and
Permeability Test - OECD 437)
The following is a generalized protocol for an in-vitro eye irritation test. Specific studies on

lactose octaacetate are not available.

Objective: To assess the potential of lactose octaacetate to cause serious eye damage.

Methodology:

Test System: Freshly isolated bovine corneas are used.

Application: Lactose octaacetate is applied to the epithelial surface of the cornea.

Measurement of Opacity: The degree of corneal opacity is measured using an opacitometer.

Measurement of Permeability: The permeability of the cornea is determined by measuring

the passage of a fluorescent dye (e.g., sodium fluorescein) through the cornea.

Classification: The substance is classified based on the in vitro irritancy score calculated

from the opacity and permeability measurements[7][8].
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Receiving Storage
Handling

Disposal

Receive Shipment Inspect Container for Damage Store at 2-8°C in a
Dry, Well-Ventilated Area

If Intact
Wear Appropriate PPE:

- Safety Glasses
- Gloves

- Lab Coat

Use in a Well-Ventilated Area
or with Local Exhaust Avoid Dust Formation Practice Good Industrial Hygiene Dispose of in Accordance with

Local, State, and Federal Regulations

Type of Exposure

First Aid Response

Inhalation

Move to Fresh Air

Skin Contact

Wash with Soap and Water

Eye Contact

Rinse with Plenty of Water

Ingestion

Rinse Mouth with Water

Seek Medical Attention
if Symptoms Persist

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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